Cas no 7508-76-1 ( )

  structure
  structure
Product name: 
CAS No:7508-76-1
MF:C9H9N3
MW:159.18786
MDL:MFCD18448932
CID:981317
PubChem ID:346521

  Chemical and Physical Properties

Names and Identifiers

    • 2,8-Quinolinediamine
    • quinoline-2,8-diamine
    • 2,8-Diaminochinolin
    • AC1L856J
    • NSC404778
    • NSC-404778
    • 7508-76-1
    • SCHEMBL21975961
    • DTXSID00323746
    •  
    • MDL: MFCD18448932
    • Inchi: InChI=1S/C9H9N3/c10-7-3-1-2-6-4-5-8(11)12-9(6)7/h1-5H,10H2,(H2,11,12)
    • InChI Key: OGFWMRDQOJXAGW-UHFFFAOYSA-N
    • SMILES: C1=CC2=C(C(=C1)N)NC(=N)C=C2

Computed Properties

  • Exact Mass: 159.07977
  • Monoisotopic Mass: 159.079647300g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 64.9Ų

Experimental Properties

  • PSA: 64.93
  • LogP: 2.56160

  Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM227133-5g
Quinoline-2,8-diamine
7508-76-1 97%
5g
$1559 2021-08-04
Chemenu
CM227133-5g
Quinoline-2,8-diamine
7508-76-1 97%
5g
$1559 2023-01-02
eNovation Chemicals LLC
Y1002511-5g
2,8-Quinolinediamine
7508-76-1 95%
5g
$2100 2024-07-24
Chemenu
CM227133-10g
Quinoline-2,8-diamine
7508-76-1 97%
10g
$2078 2023-01-02
Alichem
A189007887-10g
Quinoline-2,8-diamine
7508-76-1 97%
10g
$2653.20 2023-09-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
2040585-1g
Quinoline-2,8-diamine
7508-76-1 97%
1g
¥7032.00 2024-07-28
eNovation Chemicals LLC
Y1002511-5g
2,8-quinolinediamine
7508-76-1 95%
5g
$2100 2025-02-27
Chemenu
CM227133-1g
Quinoline-2,8-diamine
7508-76-1 97%
1g
$602 2021-08-04
Chemenu
CM227133-10g
Quinoline-2,8-diamine
7508-76-1 97%
10g
$2078 2021-08-04
Chemenu
CM227133-1g
Quinoline-2,8-diamine
7508-76-1 97%
1g
$602 2023-01-02

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